Cas no 62839-42-3 (Methanol, (propylthio)-)

• Product Name: Methanol, (propylthio)-
• CAS No: 62839-42-3
• MF: C₄H₁₀OS
• MW: 106.186600208282
• CID: 430063
• PubChem ID: 23211918
• Update Time: 2025-04-19

Methanol, (propylthio)- Chemical and Physical Properties

Names and Identifiers

• Methanol, (propylthio)-
• propylsulfanylmethanol
• (Propylsulfanyl)methanol
• DTXSID30631280
• SCHEMBL3844058
• 62839-42-3

• Inchi： 1S/C4H10OS/c1-2-3-6-4-5/h5H,2-4H2,1H3
• InChI Key： ALNLHBUPMBTWEN-UHFFFAOYSA-N
• SMILES： S(CO)CCC

Computed Properties

• Exact Mass: 106.0453
• Monoisotopic Mass: 106.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 3
• Complexity: 23.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 20.23